Cas no 1804408-30-7 (Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate)

• Product Name: Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate
• CAS No: 1804408-30-7
• MF: C₁₂H₁₂INO₃
• MW: 345.133055686951
• CID: 4944017
• Update Time: 2025-10-29

Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate

• Inchi： 1S/C12H12INO3/c1-3-17-12(15)6-8-5-11(16-2)10(13)4-9(8)7-14/h4-5H,3,6H2,1-2H3
• InChI Key： BXRROVUEJNLZNK-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(=CC=1OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate

Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate (CAS No. 1804408-30-7): A Comprehensive Overview

Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate (CAS No. 1804408-30-7) is a versatile organic compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, synthetic chemistry, and materials science. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements involving Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate.

Chemical Structure and Properties

Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate is a complex organic molecule with the molecular formula C₁₃H₁₂INO₃. The compound features a cyano group (-CN), an iodo group (-I), and a methoxy group (-OCH₃) attached to a phenyl ring, which is further substituted with an ethyl acetate group. These functional groups contribute to the compound's unique chemical properties, making it highly reactive and suitable for various synthetic transformations.

The presence of the cyano group imparts significant electronic effects, enhancing the compound's reactivity in nucleophilic substitution reactions. The iodo group, being a good leaving group, facilitates electrophilic substitution and cross-coupling reactions. The methoxy group provides additional stability and solubility in polar solvents, making Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate an ideal intermediate for synthetic pathways.

Synthesis Methods

The synthesis of Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate has been explored through various routes, each offering distinct advantages in terms of yield, purity, and scalability. One common method involves the reaction of 2-cyano-4-iodo-5-methoxybenzoic acid with ethanol in the presence of a suitable catalyst. This esterification reaction is typically carried out under mild conditions to ensure high yields and minimal side products.

An alternative approach involves the direct coupling of 2-cyano-5-methoxybenzaldehyde with iodoacetic acid ethyl ester using transition metal catalysts such as palladium or copper. This method is particularly advantageous for large-scale production due to its high efficiency and environmental friendliness.

Applications in Drug Discovery

Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate has shown promising potential in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive compounds with therapeutic applications. For instance, researchers at the University of California have utilized this compound to develop new inhibitors targeting cancer-related enzymes such as kinases and proteases.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University reported the use of Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate in the synthesis of potent anti-inflammatory agents. These compounds exhibited significant efficacy in reducing inflammation in animal models, suggesting their potential for treating inflammatory diseases such as arthritis and colitis.

Materials Science Applications

Beyond pharmaceutical applications, Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate has also found use in materials science. Its unique electronic properties make it a valuable precursor for the synthesis of conductive polymers and organic semiconductors. Researchers at MIT have demonstrated the utility of this compound in fabricating high-performance organic field-effect transistors (OFETs) with enhanced charge transport properties.

In addition, the compound's reactivity has been exploited to create novel functional materials with tunable optical and electronic properties. For example, scientists at Stanford University have developed hybrid materials incorporating Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate that exhibit enhanced photoluminescence and stability under various environmental conditions.

Recent Research Advancements

The ongoing research on Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate continues to uncover new applications and insights into its behavior. A recent study published in Angewandte Chemie International Edition reported a novel catalytic cycle involving this compound for the efficient synthesis of complex natural products. The researchers developed a palladium-catalyzed cascade reaction that selectively transforms Ethyl 2-cyano-4-iodo-5-methoxyphenylacetate into structurally diverse molecules with high stereocontrol.

In another groundbreaking study, scientists from the Max Planck Institute explored the use of this compound as a building block for supramolecular assemblies. By leveraging its unique functional groups and reactivity, they successfully created self-assembled nanostructures with potential applications in drug delivery and sensing technologies.

Safety Considerations and Handling Guidelines

In case of accidental exposure, immediate first aid measures should be taken followed by medical consultation if necessary. Proper waste disposal procedures should also be followed to minimize environmental impact.